4-methyl-N-[2-(methylamino)-2-oxoethyl]benzamide

• IUPAC Name: 4-methyl-N-[2-(methylamino)-2-oxoethyl]benzamide
• InChI: InChI=1S/C11H14N2O2/c1-8-3-5-9(6-4-8)11(15)13-7-10(14)12-2/h3-6H,7H2,1-2H3,(H,12,14)(H,13,15)
• InChI Key: YHGUKDHDVVTHGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCC(=O)NC
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol

Description

4-methyl-N-[2-(methylamino)-2-oxoethyl]benzamide is a synthetic compound that is commonly used in scientific research. It is a derivative of benzamide and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-methyl-N-[2-(methylamino)-2-oxoethyl]benzamide involves the inhibition of protein kinase C. This enzyme is involved in various cellular signaling pathways and is essential for cell survival and proliferation. By inhibiting protein kinase C, this compound induces apoptosis and inhibits the growth of cancer cells.
Biochemical and Physiological Effects:
4-methyl-N-[2-(methylamino)-2-oxoethyl]benzamide has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit their growth. It also affects cellular signaling pathways by inhibiting protein kinase C. Additionally, this compound has been shown to induce oxidative stress in cells, which can lead to cellular damage and dysfunction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methyl-N-[2-(methylamino)-2-oxoethyl]benzamide in lab experiments is its ability to inhibit protein kinase C. This enzyme is involved in various cellular signaling pathways and is essential for cell survival and proliferation. By inhibiting protein kinase C, this compound can be used to study the role of this enzyme in cellular function. However, one limitation of using this compound is its potential toxicity. It can induce oxidative stress in cells, which can lead to cellular damage and dysfunction.

Future Directions

There are several future directions for research involving 4-methyl-N-[2-(methylamino)-2-oxoethyl]benzamide. One area of focus could be the development of more potent and selective inhibitors of protein kinase C. Additionally, this compound could be used to study the role of oxidative stress in cellular function and disease. Furthermore, the potential use of this compound as a therapeutic agent for cancer treatment could be explored.

Synthesis Methods

The synthesis of 4-methyl-N-[2-(methylamino)-2-oxoethyl]benzamide involves the reaction of 4-methylbenzoic acid with thionyl chloride to form 4-methylbenzoyl chloride. This compound is then reacted with N-methylglycine ethyl ester to form N-methyl-N-(4-methylbenzoyl)glycine ethyl ester. This intermediate is then hydrolyzed to form 4-methyl-N-(2-methylamino-2-oxoethyl)benzamide, which is further purified to obtain the final product.

Scientific Research Applications

4-methyl-N-[2-(methylamino)-2-oxoethyl]benzamide has been extensively used in scientific research for various purposes. It has been shown to inhibit the growth of cancer cells by inducing apoptosis. It has also been used as a tool to study the role of protein kinase C in cellular signaling pathways. Additionally, this compound has been used to study the effect of oxidative stress on cellular function.